N~2~-(2-fluorophenyl)-N~1~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2-fluoro-N-methylsulfonylanilino)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H17FN2O3S/c1-12-6-5-7-13(10-12)18-16(20)11-19(23(2,21)22)15-9-4-3-8-14(15)17/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key: SUHKEHZXZZLOKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN(C2=CC=CC=C2F)S(=O)(=O)C
• Molecular Formula: C16H17FN2O3S
• Molecular Weight: 336.4 g/mol

Description

N~2~-(2-fluorophenyl)-N~1~-(3-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as FMAG, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of FMAG is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. FMAG has been shown to inhibit the activity of the proteasome, a complex of proteins that is involved in the degradation of intracellular proteins. By inhibiting the proteasome, FMAG can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
FMAG has been shown to have a range of biochemical and physiological effects. In addition to its anti-tumor activity, FMAG has been shown to have anti-inflammatory and neuroprotective effects. FMAG has also been shown to have a positive effect on glucose metabolism, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMAG is its potent anti-tumor activity, which makes it a valuable tool for cancer research. FMAG is also easy to synthesize in the laboratory, making it readily available for research purposes. However, FMAG has some limitations for lab experiments, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on FMAG. One area of research is to further elucidate the mechanism of action of FMAG and its potential targets in cancer cells. Another area of research is to investigate the potential use of FMAG in combination with other anti-cancer drugs to enhance its efficacy. Additionally, FMAG could be further studied for its potential applications in other areas of scientific research, such as neurodegenerative diseases and diabetes.

Synthesis Methods

FMAG is a complex chemical compound that requires a multi-step synthesis process. The synthesis of FMAG involves the reaction of 2-fluoroaniline, 3-methylbenzoic acid, and methylsulfonyl chloride in the presence of a catalyst and a solvent. The resulting product is then subjected to further chemical reactions to obtain the final product, FMAG.

Scientific Research Applications

FMAG has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research for FMAG is in the field of cancer research. Studies have shown that FMAG has potent anti-tumor activity and can inhibit the growth of cancer cells in vitro and in vivo. FMAG has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of various inflammatory and neurodegenerative diseases.